![molecular formula C19H24N2 B1242310 Aspidofractinine](/img/structure/B1242310.png)
Aspidofractinine
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Overview
Description
Aspidofractinine is an indole alkaloid fundamental parent and an indole alkaloid.
Scientific Research Applications
Synthesis and Structural Analysis :
- Gagnon and Spino (2009) detailed the stereoselective synthesis of (+)-aspidofractinine, highlighting key synthesis processes such as cyanate to isocyanate rearrangement and chemoselective cyclopropanation (Gagnon & Spino, 2009).
- Glover, Yoganathan, and Butler (2005) used 1D and 2D NMR techniques for the spectral assignments of aspidofractinine alkaloids, aiding in future research on related compounds (Glover, Yoganathan, & Butler, 2005).
Cardiovascular and Antihypertensive Effects :
- Mok et al. (1998) discovered that the this compound alkaloid kopsingine caused dose-related decreases in arterial blood pressure and heart rate in hypertensive rats, suggesting potential for antihypertensive applications (Mok, Yoganathan, Lim, & Kam, 1998).
Anticancer and Multidrug Resistance Reversal :
- A study by Kam et al. (1998) assessed a series of this compound-type indole alkaloids for their ability to reverse multidrug resistance (MDR) in cancer cells, with several compounds showing appreciable activity (Kam et al., 1998).
- Research on this compound and eburnane alkaloids from Kopsia pauciflora in 2016 found inhibitory effects on various human cancer cell lines and moderate effects in reversing multidrug resistance (Yap et al., 2016).
- Subramaniam et al. (2008) found that certain this compound alkaloids from Kopsia singapurensis were effective in reversing multidrug-resistance in vincristine-resistant KB cells (Subramaniam et al., 2008).
Antiplasmodial Activities :
- A 2017 study isolated Pleiokomenines A and B, dimeric this compound alkaloids, which demonstrated moderate antiplasmodial activities against the FcB1 strain of malaria (Otogo N'Nang Obiang et al., 2017).
Cytotoxic and Antibacterial Properties :
- Wang et al. (2017) reported cytotoxic activities of this compound-type alkaloids from Kopsia hainanensis against various tumor cell lines (Wang, Hang, Jiao, Liu, & Li, 2017).
- Chi et al. (2018) discovered that this compound alkaloids from Kopsia hainanensis exhibited cytotoxic activities against tumor cell lines and significant antibacterial properties (Chi, Jiang, Hu, & Pan, 2018).
properties
Molecular Formula |
C19H24N2 |
---|---|
Molecular Weight |
280.4 g/mol |
IUPAC Name |
(9R,21S)-2,12-diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-triene |
InChI |
InChI=1S/C19H24N2/c1-2-5-15-14(4-1)19-11-13-21-12-3-6-17(16(19)21)7-9-18(19,20-15)10-8-17/h1-2,4-5,16,20H,3,6-13H2/t16-,17?,18?,19+/m0/s1 |
InChI Key |
BIBZWCCWSCCFBB-MKCYZYCBSA-N |
Isomeric SMILES |
C1CC23CCC4(CC2)[C@@]5([C@H]3N(C1)CC5)C6=CC=CC=C6N4 |
SMILES |
C1CC23CCC4(CC2)C5(C3N(C1)CC5)C6=CC=CC=C6N4 |
Canonical SMILES |
C1CC23CCC4(CC2)C5(C3N(C1)CC5)C6=CC=CC=C6N4 |
synonyms |
aspidofractinine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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